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Compound of Interest

Compound Name: SAG dihydrochloride

Cat. No.: B560443

The proper disposal of SAG dihydrochloride, a potent Smoothened (Smo) receptor agonist, is
critical for maintaining laboratory safety and ensuring environmental protection.[1] This guide
provides detailed procedures for researchers, scientists, and drug development professionals

to manage and dispose of this compound in accordance with general hazardous waste
protocols.

Hazard Identification and Safety Data

SAG dihydrochloride is classified as an acute oral toxicant and may cause skin, eye, and

respiratory irritation.[2][3] Adherence to safety protocols is mandatory when handling this
compound.

Hazard Classification and Physical Properties
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Property Value Source

o Acute Toxicity 3, Oral; Aquatic
GHS Classification ) [2]
Chronic 4

Signal Word Danger [2]

H301 (Toxic if swallowed),
Hazard Statements H413 (May cause long lasting [2]

harmful effects to aquatic life)

Form Lyophilized solid [2]
. Soluble in water (20 mg/mL)
Solubility [2][4]
and DMSO
Storage Temperature —-20°C, desiccated [2][5]

Experimental Protocol: Disposal Procedure

This protocol outlines the step-by-step process for the safe disposal of SAG dihydrochloride
waste.

Step 1: Personal Protective Equipment (PPE)

Before handling SAG dihydrochloride waste, ensure you are wearing appropriate PPE.

o Eye/Face Protection: Use safety glasses or goggles tested and approved under government
standards such as NIOSH (US) or EN 166 (EU).[4]

» Skin Protection: Handle with chemical-resistant gloves.[4] Inspect gloves prior to use and
use a proper removal technique to avoid skin contact.[4]

e Body Protection: Wear a lab coat or other protective clothing appropriate for the type and
concentration of the substance.[4]

» Respiratory Protection: If there is a risk of dust formation, wear a respirator.[5] Ensure
adequate ventilation, such as using a chemical fume hood.[4][5]
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Step 2: Waste Characterization and Segregation

Properly identify and segregate the chemical waste.

e Do Not Mix: Do not mix SAG dihydrochloride waste with incompatible materials.[6] It
should be segregated as a toxic, non-halogenated organic solid waste.

e Avoid Drain Disposal: Do not dispose of SAG dihydrochloride down the drain.[5][7] This is
to prevent environmental contamination and because it is classified as hazardous.[5][7][8]

Step 3: Container Selection and Labeling

Use appropriate containers and labels for waste accumulation.

» Container: Collect solid waste in its original container if possible, or in a compatible, leak-
proof container with a secure, screw-on cap.[9][10][11] The container must be in good
condition, with no cracks or signs of deterioration.[6][11]

o Labeling: Clearly label the waste container with a "Hazardous Waste" tag.[9][11] The label
must include:

o The full chemical name: "SAG dihydrochloride" or "3-Chloro-N-[trans-4-
(methylamino)cyclohexyl]-N-[[3-(4-pyridinyl)phenylmethyl]-benzo[b]thiophene-2-
carboxamide dihydrochloride".[2]

o The concentration and quantity of the waste.
o The date when waste was first added to the container.[10]

o Relevant hazard information (e.g., "Toxic").

Step 4: Waste Storage (Satellite Accumulation Area)

Store the waste container safely in a designated Satellite Accumulation Area (SAA) until it is
ready for pickup.[6][10]

e Location: The SAA must be at or near the point of waste generation.[10]
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» Containment: Place the primary waste container in a chemically compatible secondary
container to contain any potential leaks or spills.[9]

o Closure: Keep the waste container securely capped at all times, except when adding waste.
[91[11]

e Segregation: Store the container segregated from incompatible waste types like acids,
bases, and oxidizers.[6]

Step 5: Arranging for Disposal
SAG dihydrochloride waste must be disposed of through a licensed, professional waste

disposal company.[4][5]

o Contact EHS: Follow your institution's procedures to request a hazardous waste pickup from
the Environmental Health & Safety (EHS) office.[9]

o Documentation: Complete any necessary waste disposal forms or manifests as required by
your institution and local regulations.

o Pickup: Do not allow waste to accumulate for more than 90 days from the start date on the
label.[9] Request a pickup when the container is full or before regulatory time limits are
reached.[9][10]

Mandatory Visualizations
Logical Workflow for SAG Dihydrochloride Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of SAG dihydrochloride.
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Caption: Workflow for the safe disposal of SAG dihydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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